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An In-depth Technical Guide to the Ferroin Complex

Introduction
Ferroin, formally known as tris(1,10-phenanthroline)iron(II) sulfate ([Fe(o-phen)₃]SO₄), is a

coordination compound of significant importance in analytical chemistry and various research

fields.[1][2][3] The active component is the intensely colored cation, [Fe(o-phen)₃]²⁺, which

functions as a potent chromophore and redox-active species.[2][3] This complex is renowned

for its application as a redox indicator, particularly in titrations like cerimetry, owing to its sharp,

rapid, and reversible color change.[1][4] Its stability and well-defined electrochemical properties

also make it a subject of interest in the development of chemical sensors and for visualizing

complex dynamic systems, such as the Belousov–Zhabotinsky oscillating reactions.[1][4][5]

This guide provides a detailed overview of its structure, core chemical properties, and

standardized experimental protocols for its synthesis and application.

Chemical Structure and Composition
The ferroin cation, [Fe(o-phen)₃]²⁺, features a central ferrous iron (Fe²⁺) ion coordinated by

three bidentate ligands of 1,10-phenanthroline (abbreviated as 'phen').[1][6] These ligands

arrange themselves around the iron center to form a highly stable, low-spin octahedral complex

with D₃ symmetry.[1] The structures of both the reduced Fe(II) and the oxidized Fe(III) forms

are nearly identical, which facilitates the rapid electron transfer that is crucial for its function as

a redox indicator.[1]
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Table 1: Structural and Compositional Data for the Ferroin Complex

Property Value Citation(s)

Chemical Formula (Sulfate) [Fe(C₁₂H₈N₂)₃]SO₄ [1][7]

Molar Mass (Sulfate) 692.5 g/mol [7]

Molar Mass (Cation) 596.27 g/mol [1][7]

Appearance Dark red solid or solution [7][8]

Geometry Octahedral [1]

Symmetry Group D₃ [1]

Fe-N Bond Distance 197.3 pm [1]

Core Chemical and Physical Properties
The utility of Ferroin is rooted in its distinct redox and spectroscopic characteristics. The

transition between its ferrous (Fe²⁺) and ferric (Fe³⁺) states involves a single, reversible

electron transfer, accompanied by a pronounced color change from deep red to a pale blue.[4]

[5]

Table 2: Key Quantitative Properties of the Ferroin Complex

Property Value Conditions Citation(s)

Redox Potential (E⁰) +1.06 V vs. SHE in 1 M H₂SO₄ [1][2][7]

Wavelength of Max.

Absorbance (λₘₐₓ)
508 - 511 nm Aqueous solution [1][4][9]

Molar Absorptivity (ε)
11,000 - 11,100

L·mol⁻¹·cm⁻¹
at λₘₐₓ [9][10][11]

Stability Constant (log

K)
20.2 - 21.5

For [Fe(phen)₃]²⁺

formation
[11][12]

Thermal Stability
Stable in solution up

to 60 °C
Aqueous solution [1][7]
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Key Chemical Reactions and Mechanisms
Redox Indicator Function
The primary application of Ferroin is as a redox indicator. The equilibrium between the reduced

and oxidized forms is the basis for this function. The intense red color of the Fe(II) complex

allows for easy visual detection, while the pale blue of the Fe(III) form provides a sharp contrast

at the titration endpoint.[13][14]

[Fe(phen)₃]²⁺ (Red) ⇌ [Fe(phen)₃]³⁺ (Pale Blue) + e⁻

Reduced Form
[Fe(phen)₃]²⁺

Oxidized Form (Ferriin)
[Fe(phen)₃]³⁺

+ e⁻ (Oxidation) - e⁻ (Reduction)

Click to download full resolution via product page

Caption: Reversible redox equilibrium of the Ferroin complex.

Experimental Protocols
Protocol 1: Synthesis of Ferroin Indicator Solution
(0.025 M)
This protocol describes the standard laboratory preparation of a 0.025 M Ferroin indicator

solution, suitable for titrimetric analysis.[2][3][13]

Reagents and Equipment:

1,10-Phenanthroline monohydrate (C₁₂H₈N₂·H₂O)
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Ferrous sulfate heptahydrate (FeSO₄·7H₂O)

Distilled or deionized water

100 mL volumetric flask

Analytical balance

Beakers and stirring rod

Methodology:

Weigh 1.485 g of 1,10-phenanthroline monohydrate and add it to a beaker containing

approximately 50 mL of distilled water.[2][3]

Weigh 0.695 g of ferrous sulfate heptahydrate.[2][3]

Add the ferrous sulfate to the beaker with the 1,10-phenanthroline solution.

Stir the mixture until all solids are completely dissolved. The solution will turn a deep red

color.[13]

Carefully transfer the resulting red solution into a 100 mL volumetric flask.

Rinse the beaker with small portions of distilled water and add the rinsings to the volumetric

flask to ensure a complete transfer.

Dilute the solution to the 100 mL mark with distilled water, cap the flask, and invert it several

times to ensure homogeneity.
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Reagents

Procedure

Final Product

1.485 g
1,10-Phenanthroline

Dissolve both reagents
in ~50 mL water

0.695 g
FeSO₄·7H₂O

Quantitatively transfer
to 100 mL volumetric flask

Dilute to the mark
with distilled water

Mix thoroughly

0.025 M Ferroin
Indicator Solution
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Iron Sample (Fe²⁺/Fe³⁺)

Add Hydroxylamine HCl
(Reduces Fe³⁺ to Fe²⁺)

Add 1,10-Phenanthroline
(Forms [Fe(phen)₃]²⁺)

Add Sodium Acetate
(Adjusts pH)

Dilute to known volume

Measure Absorbance
at λₘₐₓ ≈ 510 nm

Determine [Fe] via
Beer's Law

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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